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Cat. No.: B12058022

Get Quote

Abstract
The integrity of Deoxyadenosine triphosphate (dATP) is a rate-limiting factor in high-sensitivity

applications such as qPCR, long-range PCR, and Next-Generation Sequencing (NGS) library

preparation. While often overlooked, the preparation of dATP stock solutions from lyophilized

sodium salts (dATP-Na₂) requires strict adherence to pH control to prevent acid-catalyzed

hydrolysis. This guide provides a definitive, physicochemical-based protocol for preparing a

100 mM dATP-Na₂ stock solution, emphasizing pH titration, concentration verification via UV

spectrophotometry, and long-term storage stability.

Introduction: The Chemistry of dATP Stability
dATP is structurally composed of an adenine nucleobase, a deoxyribose sugar, and a

triphosphate tail. In aqueous solution, the triphosphate group renders the molecule highly

acidic (pH ~3.0–3.5).

The Stability Paradox: While dATP is most soluble in its ionized form, the glycosidic bond

between the adenine and the deoxyribose is susceptible to acid-catalyzed hydrolysis at low pH,

leading to the release of free adenine (depurination) and loss of functionality. Conversely,

extremely high pH (>10) can degrade the triphosphate chain.
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Therefore, the critical quality attribute (CQA) of this protocol is not just the concentration, but

the final pH (7.0 – 7.5). We utilize the disodium salt form (dATP-Na₂) as it offers a balance of

solubility and ease of buffering compared to the free acid form.

Material Science & Physicochemical Properties
Before commencing, verify the specific certificate of analysis (CoA) for your reagent, as

hydration states (e.g., trihydrate) significantly alter the Formula Weight (FW).

Property Value / Characteristic Relevance

Chemical Name
2'-Deoxyadenosine-5'-

triphosphate, disodium salt
Active Reagent

Formula Weight (FW) ~535.1 g/mol (Anhydrous Na₂)

CRITICAL: Check bottle label

for hydrates (e.g.,

).

259 nm
Wavelength for concentration

check.[1][2]

Extinction Coeff.[3][4] (

)
(at pH 7.[5]0)

Used in Beer-Lambert

calculation.[4]

pKa Values
~1 (N1), ~4 (N3), ~6.5 (

-P)

Buffering is required to

maintain pH > 7.0.

Solubility > 100 mM in water
High solubility facilitates stock

prep.

Protocol: Preparation of 100 mM dATP-Na₂
Reagents and Equipment

dATP-Na₂ Lyophilized Powder: High purity (>99% HPLC).

Solvent: Molecular Biology Grade Water (Milli-Q, 18.2 MΩ·cm), nuclease-free.

pH Adjustment: 1 M NaOH (Freshly prepared to avoid carbonate formation).
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Buffer (Optional but Recommended): 1 M Tris-HCl (pH 8.0) or dilute TE Buffer.

Equipment: Micro-balance, pH meter (micro-probe), UV Spectrophotometer (Quartz

cuvettes), 0.22

m syringe filters (PES or Nylon).

Step-by-Step Methodology
Step 1: Mass Calculation
Calculate the required mass (

) using the Formula Weight (

) from the specific product label.

Example: To prepare 10 mL of 100 mM stock using dATP-Na₂ Trihydrate (approx FW 589.2
g/mol ):

Step 2: Dissolution[6]
Weigh the calculated amount of dATP-Na₂ powder into a sterile, nuclease-free tube.

Add Molecular Biology Grade Water to 80% of the final target volume. (e.g., if preparing 10

mL, add 8 mL water).

Note: Do not bring to final volume yet. The addition of NaOH for pH adjustment will

increase the volume.

Vortex gently until completely dissolved. The solution will be acidic (pH ~3.5).[5]

Step 3: pH Titration (The Stability Step)
WARNING: dATP is unstable at acidic pH for prolonged periods. Perform this step immediately

after dissolution.

Place the pH micro-probe into the solution.

Slowly add 1 M NaOH dropwise (or using a micropipette) while stirring.
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Target pH: 7.0 – 7.5.

Why: This pH range mimics physiological conditions and prevents depurination.

Caution: Do not overshoot to pH > 8.5, as this may promote dephosphorylation.

Step 4: Final Volume Adjustment
Transfer the solution to a volumetric flask or graduated cylinder (for larger volumes) or use a

precision pipette (for small volumes).

Add Molecular Biology Grade Water to reach the exact final target volume.

Mix thoroughly by inversion.

Step 5: Sterilization[7]
Filter the solution through a 0.22

m PES (Polyethersulfone) syringe filter into a sterile receiver vessel.

Why PES? Low protein/nucleotide binding compared to other membranes.

Quality Control: Concentration Verification (Self-
Validating System)
Never assume the gravimetric preparation is perfect. Hygroscopic powders can lead to

concentration errors. Validate using UV-Vis spectrophotometry.

The Beer-Lambert Validation
Dilution: Prepare a 1:5000 dilution of your stock.

Mix

of 100 mM stock +

Buffer (Tris-HCl pH 7.5).
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Note: Use a buffer for dilution, not water, to ensure the pH matches the condition for the

extinction coefficient.

Blank: Use the same buffer as the blank.

Measurement: Measure Absorbance at 259 nm (

).

Calculation:

(or

)

Path Length = 1 cm

Acceptance Criteria:

(95 – 105 mM).

Visualization: Workflow & Logic

Start: Lyophilized
dATP-Na2

Calculate Mass
(Check FW on Label)

Dissolve in Water
(80% Final Vol)

Check pH
(Likely ~3.5)

Titrate with NaOH
to pH 7.0 - 7.5

Critical Step Adjust to
Final Volume

Filter Sterilize
(0.22 µm PES)

QC: UV Absorbance
(259 nm)

Adjust Conc.
or Discard

Fail (<95mM or >105mM)

Aliquot & Store
(-20°C)

Pass (95-105mM)

Recalculate

Click to download full resolution via product page

Figure 1: Logical workflow for the preparation and validation of dATP stock, emphasizing the

critical pH adjustment step.

Storage and Handling
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Temperature: Store at -20°C.

Aliquoting: Divide the master stock into small aliquots (e.g., 500

) to minimize freeze-thaw cycles. dNTPs are sensitive to repeated temperature shifts
(hydrolysis risk).

Shelf Life: Properly buffered solutions at -20°C are stable for >2 years.

Stability Check: If the solution turns yellow or precipitates, discard immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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